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Compound of Interest

Compound Name: Trifloxystrobin-d6

Cat. No.: B1161378 Get Quote

Executive Summary
Trifloxystrobin-d6 is a stable isotope-labeled analog of the strobilurin fungicide Trifloxystrobin.

While primarily used as an internal standard in mass spectrometry (LC-MS/MS), its disposal is

governed by the same environmental toxicity profiles as the parent compound.

The Critical Directive: Due to the presence of a trifluoromethyl group (-CF3) and extreme

aquatic toxicity, this compound must be segregated into Halogenated Organic Waste streams.

Under no circumstances should this substance or its residues be discharged into municipal

sewage systems or general trash.

Chemical Profile & Hazard Identification
Understanding the chemical nature of the waste is the first step in compliant disposal.
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Property Data Disposal Implication

Chemical Name

Trifloxystrobin-d6 (methyl (E)-

methoxyimino-{(E)-2-[1-(3-

trifluoromethylphenyl)ethyliden

eaminooxymethyl]phenyl}aceta

te)

Halogenated Waste: Contains

Fluorine.[1][2][3][4] Must be

incinerated in facilities

equipped with scrubbers to

handle HF generation.

CAS Number
141517-21-7 (Unlabeled

Parent)

Regulators often track the

parent CAS for hazard

classification.

Physical State
Solid (Neat) or Solution (e.g.,

in Acetone/Acetonitrile)

Solvent Dependent: If in

solution, the solvent often

dictates the primary RCRA

waste code (e.g., D001

Ignitable).

Aquatic Toxicity Acute Category 1 (H400)

Zero Discharge: LC50 values

for fish are often in the ppb

range.[5]

Stability Light Sensitive

Store/Dispose in amber glass

to prevent photo-degradation

before destruction.

The "Why": Scientific Causality of Disposal Protocols
Expert Insight: Why do we treat milligram quantities with such rigor?

Mitochondrial Inhibition: Trifloxystrobin functions by inhibiting mitochondrial respiration

(Cytochrome bc1 complex).[2] This mechanism is not specific to fungi; it is highly potent

against aquatic invertebrates (e.g., Daphnia magna) and fish. Even trace residues from

"empty" vials can sterilize local aquatic microcosms if flushed.

Halogenated Byproducts: The molecule contains a trifluoromethyl group. Standard

incineration without flue-gas scrubbing can release Hydrogen Fluoride (HF), a corrosive and

toxic gas. Therefore, it must be routed to High-Temperature Incineration (HTI) facilities

designed for halogenated organics.
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Isotopic Equivalence: The presence of deuterium (d6) increases the molecular weight but

does not alter the toxicological profile or environmental persistence. Regulatory bodies

(EPA/ECHA) treat the isotope-labeled standard identically to the commercial pesticide.

Disposal Workflow: Decision Logic
Follow this self-validating workflow to determine the correct waste stream.
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Waste Generation
(Trifloxystrobin-d6)

Physical State?

Solid/Neat Powder

 Powder/Residue

Solution
(e.g., Acetonitrile/Acetone)

 Dissolved

Segregate: Solid Toxic Waste
(Label: Halogenated)

Final Disposal:
High-Temp Incineration

Is Solvent Halogenated?

Stream A: Halogenated Solvent Waste
(e.g., DCM mixtures)

 Yes (e.g., DCM)

Stream B: Flammable Organic Waste
(Trace Halogen Content)

 No (e.g., MeOH)

Labeling: 'Contains Trifloxystrobin'
'Toxic to Aquatic Life'

Click to download full resolution via product page

Figure 1: Decision tree for segregating Trifloxystrobin-d6 based on physical state and solvent

matrix.

Step-by-Step Operational Procedures
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Scenario A: Disposal of Neat Solid (Expired/Degraded Standard)
Containment: Do not empty the vial. Keep the substance in its original amber glass vial.

Secondary Packaging: Place the vial into a clear polyethylene bag or a larger wide-mouth jar

to prevent breakage.

Labeling: Apply a hazardous waste label.

Required Fields: "Hazardous Waste - Solid."

Constituents: "Trifloxystrobin-d6 (Halogenated)."

Hazard Checkbox: Toxic, Environmental Hazard.

Segregation: Place in the Solid Toxic/Halogenated waste drum.

Scenario B: Disposal of Working Solutions (e.g., in Acetonitrile)
Volume Assessment:

Small Vials (<20mL): Can often be "lab packed" (placed whole into a drum) without

pouring out, depending on your facility's contract.

Bulk Solutions: Must be poured into waste carboys.

Stream Selection:

Although Trifloxystrobin is halogenated, if it is dissolved in a non-halogenated solvent (like

Methanol) at low concentrations (<1%), it usually goes into the Flammable Organic waste

stream.

Caveat: If your facility has a strict "No Halogens in Flammable" policy (to protect their

specific incinerator), you must use the Halogenated Solvent stream. Always err on the side

of the Halogenated stream if unsure.

Rinsing: Triple-rinse empty glassware with the solvent used in the solution. Add rinsate to the

waste container.
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Scenario C: Spill Cleanup (Solid Powder)
PPE: Nitrile gloves, lab coat, and safety goggles. (Respiratory protection recommended if

dust is visible, though rare for mg quantities).

Isolation: Isolate the area. Do not use water initially (spreads the contamination).

Collection:

Use a damp paper towel (dampened with acetone or methanol) to wipe up the powder.

Do not dry sweep (generates dust).

Disposal: Place the contaminated paper towels into a sealed bag and treat as Solid

Hazardous Waste.

Decontamination of Glassware
For analytical accuracy and safety.

Because Trifloxystrobin-d6 is "sticky" (lipophilic, LogPow ~4.5) and used for trace analysis,

standard washing is insufficient.

Solvent Rinse: Triple rinse with Acetone or Acetonitrile. Collect all rinsate as hazardous

waste.

Oxidation (Optional but Recommended): Soak in a mild bleach solution (10%) or acid bath if

cross-contamination in future experiments is a critical concern.

Drying: Oven dry.

Regulatory Reference & Compliance
US EPA (RCRA): While Trifloxystrobin is not a "U" or "P" listed waste, it is regulated under 40

CFR 261.3 (Hazardous Waste). It typically falls under the "Process Waste" definition if it

exhibits toxicity, but practically, it is managed as Non-RCRA Regulated Hazardous Waste

(unless in a listed solvent) that requires incineration.
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European Union (CLP): Classified as Aquatic Acute 1 (H400) and Aquatic Chronic 1 (H410).

Disposal must comply with Directive 2008/98/EC on waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Trifloxystrobin-d6: Laboratory Disposal & Waste
Management Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1161378#trifloxystrobin-d6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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